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Compound of Interest

Compound Name: 4-MA-NBOMe (hydrochloride)
Cat. No.: B1164594
Get Quote

As of early 2026, no ISO 17034 Certified Reference Materials (CRMs) are commercially
available for 4-MA-NBOMe (N-(2-methoxybenzyl)-4-methylamphetamine).

While major manufacturers like Cerilliant and Lipomed offer CRMs for the 2C-series NBOMes
(e.g., 251-NBOMe, 25B-NBOMe), 4-MA-NBOMe remains a niche "hybrid"
amphetamine/phenethylamine derivative. Consequently, researchers must rely on Analytical
Reference Standards (typically ISO 9001 manufactured) rather than ISO 17034 CRMs.

This guide provides the sourcing options, a technical comparison of available grades, and—
crucially—a self-validation protocol to establish metrological traceability when a true CRM is
unavailable.

Part 1: Chemical Identity & Source Comparison

Target Analyte: 4-MA-NBOMe IUPAC Name:N-[(2-methoxyphenyl)methyl]-1-(4-
methylphenyl)propan-2-amine Synonyms: 4-Methylamphetamine NBOMe, p-MA-NBOMe CAS
Number: 2749298-47-1

Market Analysis: Available Reference Standards
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Since direct CRMs are absent, the comparison below evaluates the primary available Analytical

Reference Standards.

Feature

Cayman Chemical
(Item No. 20867)

MedChemExpress
(Cat. No. HY-
170732)

Generic/Custom
Synthesis

Classification

Analytical Reference
Standard

Research Chemical

Chemical Reagent

Crystalline Solid (HCI

Form Solid Variable

salt)
) Variable (Often 95-
Purity >98% >98%
98%)
N Batch-specific CoA o

Traceability CoA (HPLC/NMR) Limited/None
(HPLC/MS/NMR)

Stability >5 years at -20°C 3 years at -20°C Unknown

) Forensic Screening / Pharmacological )

Primary Use o Synthesis Precursor
Quantitation Research

Cost (Est.) High (~$80/mg) Moderate Low (Bulk)

Recommendation: For forensic and toxicology applications, Cayman Chemical is the preferred

source due to their established history of providing forensic-grade standards with

comprehensive Certificates of Analysis (CoA) that include trace analytical data (NMR, MS).

Part 2: Validation Protocol for Non-Certified

Standards

Since the available standards are not ISO 17034 certified, you cannot automatically accept the

stated concentration/purity for quantitative casework without verification. You must perform an

In-House Verification.
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Workflow: Establishing Traceability (Self-Validating
System)

The following diagram outlines the decision logic for validating a non-CRM standard before use
in quantitative LC-MS/MS assays.
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Figure 1: Decision tree for validating non-certified reference materials (RMs) for forensic use.

© 2026 BenchChem. All rights reserved. 47 Tech Support


https://www.benchchem.com/product/b1164594/docs?utm_src=pdf-body-img#executive-summary-the-state-of-4-ma-nbome-reference-materials
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1164594?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Validation & Comparative

Check Availability & Pricing

Part 3: Experimental Protocols (LC-MS/MS)

Once the standard is validated, use the following parameters for detection. 4-MA-NBOMe is an
isomer of 4-MMA-NBOMe and 4-EA-NBOMe; chromatographic separation is critical.

Chromatographic Separation

e Column: Waters Acquity UPLC BEH C18 (1.7 um, 2.1 x 100 mm) or equivalent Biphenyl
phase (for better isomer separation).

¢ Mobile Phase A: 0.1% Formic Acid in Water + 2mM Ammonium Formate.
o Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

o Gradient: 5% B to 95% B over 10 minutes. 4-MA-NBOMe typically elutes around 7.3 - 7.6
min, distinct from the 2C-series NBOMes.

Mass Spectrometry (MRM) Parameters

¢ |onization: ESI Positive Mode.

e Precursor lon:m/z 270.1

o Collision Energy o
Transition (m/z) Role (eV) Origin of Fragment
e

Tropylium ion

270.1 - 121.1 Quantifier 16 -19 (methoxybenzyl
moiety)

270.1 - 91.2 Qualifier 1 35 Benzyl cation
Loss of

270.1 - 164.1 Qualifier 2 12 methoxybenzyl group

(Amine core)

Fragmentation Pathway Visualization
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Understanding the fragmentation is vital for distinguishing 4-MA-NBOMe from its isomers (e.g.,
25D-NBOMe).

Product lon Product lon
m/z 121.1 - m/z 91.2
(Methoxybenzyl Cation) (Tropylium lon)

Primary Path

[M+H]+ = 270.1 Cib C-N Bond Cleavage _____
(4-MA-NBOMe) KR — Neutral Loss
(4-Methylamphetamine core)

Precursor lon

Click to download full resolution via product page

Figure 2: Proposed ESI+ fragmentation pathway for 4-MA-NBOMe monitoring transitions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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